![molecular formula C21H22N4O4S B2633799 N-benzyl-4-(4-cyano-5-((2-methoxyethyl)amino)oxazol-2-yl)-N-methylbenzenesulfonamide CAS No. 941004-52-0](/img/structure/B2633799.png)
N-benzyl-4-(4-cyano-5-((2-methoxyethyl)amino)oxazol-2-yl)-N-methylbenzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-benzyl-4-(4-cyano-5-((2-methoxyethyl)amino)oxazol-2-yl)-N-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C21H22N4O4S and its molecular weight is 426.49. The purity is usually 95%.
BenchChem offers high-quality N-benzyl-4-(4-cyano-5-((2-methoxyethyl)amino)oxazol-2-yl)-N-methylbenzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-benzyl-4-(4-cyano-5-((2-methoxyethyl)amino)oxazol-2-yl)-N-methylbenzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
- Synthesis of Cyanoacetamide Derivatives::
- Various methods exist for preparing N-aryl or N-heteryl cyanoacetamides:
- Refluxing in Solvent Methods:
Synthesis of 2-Aminoquinazoline Derivatives
The compound’s structure suggests the possibility of synthesizing 2-aminoquinazoline derivatives. Notably:
- 2-Amino-4-iminoquinazolines can be synthesized by reacting 2-aminobenzonitriles with N-benzyl cyanamides, providing a practical method for obtaining these derivatives .
Inhibition of Cancerous Cells
The compound’s structural features may contribute to its pharmacological activities. For instance:
- The 5-methyl-2-(5-methyl-benzothiazol-2-yl)-4-p-tolylazo-1,2-dihydro-pyrazol-3-one derivative exhibited good activity against human colon cancer cells (HCT116) .
Identification of 5-Amino-4-Hydroxyiminopyrazole Structure
A novel structure related to the compound has been identified:
properties
IUPAC Name |
N-benzyl-4-[4-cyano-5-(2-methoxyethylamino)-1,3-oxazol-2-yl]-N-methylbenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22N4O4S/c1-25(15-16-6-4-3-5-7-16)30(26,27)18-10-8-17(9-11-18)20-24-19(14-22)21(29-20)23-12-13-28-2/h3-11,23H,12-13,15H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DPHBSITVELOPHM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1=CC=CC=C1)S(=O)(=O)C2=CC=C(C=C2)C3=NC(=C(O3)NCCOC)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22N4O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
426.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-benzyl-4-(4-cyano-5-((2-methoxyethyl)amino)oxazol-2-yl)-N-methylbenzenesulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.